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Compound of Interest

Compound Name: WR99210

Cat. No.: B15612203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of WR99210, a potent

dihydrofolate reductase (DHFR) inhibitor, in cell culture. The primary application highlighted is

its use as a selection agent for in vitro cultures of Plasmodium falciparum parasites genetically

modified to express the human DHFR gene. Additionally, protocols for assessing the

antiplasmodial activity of compounds using WR99210 as a control are detailed.

Mechanism of Action
WR99210 is a dihydrotriazine antifolate compound that acts as a slow, tight-binding inhibitor of

the dihydrofolate reductase (DHFR) domain of the bifunctional dihydrofolate reductase-

thymidylate synthase (DHFR-TS) enzyme in Plasmodium species.[1] This inhibition blocks the

conversion of dihydrofolate to tetrahydrofolate, a crucial step in the synthesis of pyrimidines

and purines, thereby halting DNA synthesis and parasite replication.[1] Notably, WR99210
exhibits high selectivity for the parasite's DHFR enzyme over the human ortholog, making it an

effective tool for selecting transfected parasites that express the human dhfr gene as a

selectable marker.[1][2][3]

Signaling and Metabolic Pathway
The following diagram illustrates the folate metabolic pathway and the inhibitory action of

WR99210.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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